![molecular formula C18H21NO2S B5876484 N-(2-methoxybenzyl)-2-[(2-methylbenzyl)thio]acetamide](/img/structure/B5876484.png)
N-(2-methoxybenzyl)-2-[(2-methylbenzyl)thio]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-methoxybenzyl)-2-[(2-methylbenzyl)thio]acetamide is a chemical compound that has been studied for its potential use in scientific research. This compound has shown promising results in various studies, and its properties make it a valuable tool for researchers in the field of biochemistry and pharmacology.
Mechanism of Action
The mechanism of action of N-(2-methoxybenzyl)-2-[(2-methylbenzyl)thio]acetamide is not fully understood. However, it is believed to work by binding to specific proteins and modulating their activity. This compound has been shown to have a high affinity for certain proteins, making it a valuable tool for researchers studying protein-protein interactions.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. This compound has been shown to modulate the activity of specific proteins, leading to changes in cellular signaling pathways. It has also been shown to have anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of various diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(2-methoxybenzyl)-2-[(2-methylbenzyl)thio]acetamide is its high affinity for certain proteins, making it a valuable tool for researchers studying protein-protein interactions. However, this compound also has some limitations. It can be difficult to work with due to its low solubility in aqueous solutions, which can make it challenging to administer in lab experiments.
Future Directions
There are many potential future directions for the study of N-(2-methoxybenzyl)-2-[(2-methylbenzyl)thio]acetamide. One area of interest is the potential use of this compound as a drug candidate for the treatment of various diseases. Researchers are also interested in studying the biochemical and physiological effects of this compound in more detail to better understand its mechanism of action. Additionally, there is potential for the development of new synthesis methods to improve the yield and purity of this compound.
Synthesis Methods
The synthesis of N-(2-methoxybenzyl)-2-[(2-methylbenzyl)thio]acetamide involves the reaction of 2-methoxybenzaldehyde with 2-methylbenzyl mercaptan in the presence of acetic anhydride and a catalyst. The resulting product is then treated with N-methylmorpholine to yield the final compound. This synthesis method has been optimized to produce high yields of pure this compound.
Scientific Research Applications
N-(2-methoxybenzyl)-2-[(2-methylbenzyl)thio]acetamide has been studied for its potential use in various scientific research applications. This compound has shown promise in the field of pharmacology as a potential drug candidate for the treatment of various diseases. It has also been studied for its potential use as a biochemical tool for the study of protein-protein interactions.
Properties
IUPAC Name |
N-[(2-methoxyphenyl)methyl]-2-[(2-methylphenyl)methylsulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21NO2S/c1-14-7-3-4-9-16(14)12-22-13-18(20)19-11-15-8-5-6-10-17(15)21-2/h3-10H,11-13H2,1-2H3,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FEAYDQFQDOWIIK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1CSCC(=O)NCC2=CC=CC=C2OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21NO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.